[2-(2,6-Dimethylanilino)-2-oxoethyl] 2-pyridin-2-ylquinoline-4-carboxylate

• IUPAC Name: [2-(2,6-dimethylanilino)-2-oxoethyl] 2-pyridin-2-ylquinoline-4-carboxylate
• InChI: InChI=1S/C25H21N3O3/c1-16-8-7-9-17(2)24(16)28-23(29)15-31-25(30)19-14-22(21-12-5-6-13-26-21)27-20-11-4-3-10-18(19)20/h3-14H,15H2,1-2H3,(H,28,29)
• InChI Key: HXWFQUGXPHDWEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)COC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=N4
• Molecular Formula: C25H21N3O3
• Molecular Weight: 411.5 g/mol

Description

[2-(2,6-Dimethylanilino)-2-oxoethyl] 2-pyridin-2-ylquinoline-4-carboxylate is a chemical compound with potential applications in scientific research. This compound is of interest due to its unique structure and potential biological activity. In

Mechanism of Action

The mechanism of action of [2-(2,6-Dimethylanilino)-2-oxoethyl] 2-pyridin-2-ylquinoline-4-carboxylate is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
[2-(2,6-Dimethylanilino)-2-oxoethyl] 2-pyridin-2-ylquinoline-4-carboxylate has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of [2-(2,6-Dimethylanilino)-2-oxoethyl] 2-pyridin-2-ylquinoline-4-carboxylate is its potential biological activity. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising compound for further study. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in scientific research.

Future Directions

There are several future directions for research on [2-(2,6-Dimethylanilino)-2-oxoethyl] 2-pyridin-2-ylquinoline-4-carboxylate. One direction is to further study its mechanism of action to optimize its use in scientific research. Another direction is to explore its potential applications in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further studies could be conducted to determine the optimal dosage and administration of this compound for maximum efficacy.

Synthesis Methods

The synthesis method for [2-(2,6-Dimethylanilino)-2-oxoethyl] 2-pyridin-2-ylquinoline-4-carboxylate involves a multi-step process. The first step involves the reaction of 2-chloro-4-methoxyquinoline with 2-pyridinecarboxylic acid to form 2-(4-methoxyquinolin-2-yl)pyridine-4-carboxylic acid. This intermediate is then reacted with 2,6-dimethylaniline to form the final product.

Scientific Research Applications

[2-(2,6-Dimethylanilino)-2-oxoethyl] 2-pyridin-2-ylquinoline-4-carboxylate has potential applications in scientific research. This compound has been shown to have potential biological activity, including anti-inflammatory and anti-cancer properties. It has been studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.